Koreenceine B
Overview
Description
Koreenceine B is a natural product found in Pseudomonas koreensis with data available.
Scientific Research Applications
Microbial Interactions in the Rhizosphere
Koreenceine B is a novel family of tetrahydropyridine alkaloids produced by Pseudomonas koreensis. It plays a significant role in microbial interactions in the rhizosphere, particularly in competition between Pseudomonas koreensis and Flavobacterium johnsoniae. This discovery expands the known repertoire of antibiotics produced by Pseudomonas in the rhizosphere and highlights the role of these metabolites in interbacterial competition (Lozano et al., 2019).
Gene Expression in Microbial Communities
The antibiotic koreenceine significantly impacts gene regulation across microbial community networks. This was demonstrated in a model microbial community, where koreenceine influenced global patterns of interspecies transcriptional regulation, indicating its potential as a key molecule in understanding community signal integration and antibiotic responses (Hurley et al., 2022).
Modulation of Secondary Metabolism in Microbiomes
Research shows that the presence of koreenceine significantly alters the expression of biosynthetic genes and the abundance of metabolites in a model microbial community. This suggests that interspecies interaction networks may be driven by secondary metabolites like koreenceine (Chevrette et al., 2022).
Properties
IUPAC Name |
6-nonyl-2,3,4,5-tetrahydropyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N/c1-2-3-4-5-6-7-8-11-14-12-9-10-13-15-14/h2-13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWHRJHPJNJKAHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC1=NCCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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